(1R)-1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride
Overview
Description
(1R)-1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C8H10Cl3N and its molecular weight is 226.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Asymmetric Hydrophosphination Reaction
A novel amine ligand, synthesized from 1-(2,5-dichlorophenyl)ethanone, was used to develop a chiral palladacycle. This palladacycle promoted an asymmetric hydrophosphination reaction between diphenylphosphine and dimethyl acetylenedicarboxylate, producing a single stereo-isomeric product (Yap et al., 2014).
2. Large-Scale Stereoselective Synthesis Process
A large-scale, stereoselective synthesis process for a related compound, (1R,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, was developed. Key steps included the synthesis of sulfinyl imine and its stereoselective reduction, achieving high chemical and stereochemical purity (Han et al., 2007).
3. Synthesis and Identification of Analogs
The substance bk-2C-B, a cathinone analog of phenethylamine 2C-B, was synthesized and identified. This process involved the synthesis of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one, a compound structurally similar to the queried chemical (Power et al., 2015).
4. Efficient Synthesis of Key Intermediates
An efficient synthesis route for 1-(naphthalen-1-yl)ethanamine, a key intermediate in the synthesis of cinacalcet hydrochloride, was developed. This involved the practical resolution of the compound to its optically pure form, a process relevant to the queried chemical (Mathad et al., 2011).
5. Development of Chiral Intermediates for Medicinal Applications
(1R,2R)- and (1S,2S)-1,2-bis(pentafluorophenyl)ethane-1,2-diol, synthesized from key intermediates similar to the queried compound, were used in the lipase-catalyzed transesterification process. This demonstrates the use of structurally related compounds in the synthesis of chiral intermediates for pharmaceutical applications (Sakai et al., 2000).
Properties
IUPAC Name |
(1R)-1-(2,5-dichlorophenyl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWDPZFRLWOVHP-NUBCRITNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)Cl)Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=C(C=CC(=C1)Cl)Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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